Cas no 2171921-33-6 (5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid)

• Product Name: 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid
• CAS No: 2171921-33-6
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 6149692
• PubChem ID: 165834192
• Update Time: 2025-06-15

5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid
• EN300-1267509
• 2171921-33-6

• Inchi： 1S/C15H18N2O2/c1-9(2)7-8-12-16-11-6-4-5-10(3)13(11)14(17-12)15(18)19/h4-6,9H,7-8H2,1-3H3,(H,18,19)
• InChI Key： AFSOQAXNGOSMCN-UHFFFAOYSA-N
• SMILES： OC(C1C2C(C)=CC=CC=2N=C(CCC(C)C)N=1)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid

Comprehensive Overview of 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2171921-33-6)

The compound 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2171921-33-6) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure, this compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Researchers are increasingly exploring its potential applications due to its structural versatility and pharmacological relevance.

One of the key reasons for the growing interest in 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid is its role in modulating enzyme activity. Recent studies suggest that quinazoline derivatives, including this compound, exhibit inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal side effects.

From a synthetic chemistry perspective, the CAS No. 2171921-33-6 compound offers a robust scaffold for further functionalization. Its quinazoline core can be modified to enhance solubility, bioavailability, or binding affinity, making it a valuable tool for medicinal chemists. The presence of the 3-methylbutyl side chain also introduces lipophilicity, which is crucial for membrane permeability—a hot topic in drug delivery optimization.

In the context of green chemistry, there is rising demand for sustainable synthesis methods for complex molecules like 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid. Researchers are investigating eco-friendly catalysts and solvent-free reactions to produce this compound, addressing the broader industry shift toward environmentally friendly manufacturing. This trend is particularly relevant given the increasing regulatory pressures on chemical production processes.

The compound’s potential applications extend to agricultural chemistry, where quinazoline derivatives are being studied as eco-friendly pesticides. While CAS No. 2171921-33-6 itself may not be directly used in agrochemicals, its structural analogs demonstrate promising insecticidal and fungicidal properties. This ties into the global push for sustainable crop protection solutions that reduce environmental impact.

Analytical characterization of 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are essential for quality control in pharmaceutical production, ensuring batch-to-batch consistency—a critical factor in GMP compliance. The compound’s spectral data also serves as a reference for identifying related derivatives in complex mixtures.

In computational chemistry and AI-driven drug discovery, the molecular descriptors of CAS No. 2171921-33-6 are valuable for QSAR modeling and virtual screening. The compound’s balanced physicochemical properties make it an interesting case study for machine learning algorithms predicting drug-likeness. This intersection of chemistry and artificial intelligence represents one of the most exciting frontiers in modern research.

Storage and handling recommendations for 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid follow standard protocols for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Proper handling procedures are particularly important for researchers working with this compound in high-throughput screening environments.

The commercial availability of CAS No. 2171921-33-6 through specialty chemical suppliers has facilitated its adoption in various research programs. However, scientists often seek custom synthesis services to obtain derivatives with specific modifications, reflecting the growing demand for tailored chemical building blocks in drug discovery pipelines.

Looking ahead, the scientific community anticipates expanded applications for 5-methyl-2-(3-methylbutyl)quinazoline-4-carboxylic acid in areas such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These emerging technologies could leverage the compound’s structural features for developing novel therapeutic modalities, positioning it as a molecule of continuing interest in cutting-edge biomedical research.